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Compound of Interest

Compound Name: 4-Chloro-2-formylnicotinic acid

Cat. No.: B12940485

Get Quote

Executive Summary
4-Chloro-2-formylpyridine-3-carboxylic acid (Formula: C₇H₄ClNO₃) is a highly functionalized

pyridine scaffold.[1] Its unique substitution pattern—featuring an aldehyde at C2, a carboxylic

acid at C3, and a chlorine atom at C4—makes it a potent electrophile for cyclization reactions.

However, researchers must be aware that this compound is metastable in its free acid form. It

frequently exists in equilibrium with its cyclic lactol tautomer (furo[3,4-b]pyridin-5(7H)-one

derivative), which can skew elemental analysis (EA) results if not strictly dried and

characterized. This guide compares the theoretical EA data against experimental realities and

evaluates more stable ester alternatives.

Elemental Analysis Data (Theoretical vs. Experimental
Targets)
For quality control (QC) and validation, the following elemental composition is the standard

reference. Deviations often indicate incomplete drying (water retention) or lactol formation.

Table 1: Theoretical Elemental Composition (C₇H₄ClNO₃)
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Element Symbol
Atomic
Mass

Count
Mass
Contribut
ion

Theoretica

l %

Acceptabl

e Range

(±0.4%)

Carbon C 12.011 7 84.08 45.31%
44.91 –

45.71%

Hydrogen H 1.008 4 4.03 2.17%
1.77 –

2.57%

Nitrogen N 14.007 1 14.01 7.55%
7.15 –

7.95%

Chlorine Cl 35.45 1 35.45 19.10%
18.70 –

19.50%

Oxygen O 15.999 3 48.00 25.87%

N/A

(Calculated

by diff.)

Total MW
185.56

g/mol
100.00%

Critical QC Note: A Hydrogen value significantly above 2.17% typically indicates the presence of

water (hydrate formation) or residual solvent, which is common due to the compound's polarity.

Comparative Analysis: Free Acid vs. Synthetic
Alternatives
In drug discovery workflows, the Ethyl Ester derivative is often preferred over the free acid due

to superior stability and solubility. The following table compares the "Free Acid" (the topic of this

guide) with its two primary alternatives.

Table 2: Performance Comparison of Intermediates
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Feature

4-Chloro-2-

formylpyridine-3-

carboxylic acid (Free
Acid)

Ethyl 4-chloro-2-

formylnicotinate

(Ethyl Ester)

4-Hydroxy-2-

formylpyridine-3-

carboxylic acid

(Precursor)

CAS Registry
Not widely listed

(Transient)

Commonly used as

stable surrogate
Precursor form

Stability

Low: Prone to

decarboxylation &

lactol cyclization.

High: Stable oil/solid;

no lactol formation.

Moderate: Stable but

less reactive at C4.

Reactivity
High: C4-Cl is highly

susceptible to SₙAr.

Moderate: Requires

hydrolysis or direct

aminolysis.

Low: C4-OH requires

activation (e.g.,

POCl₃).

Storage
-20°C, Desiccated,

Argon atm.

2-8°C, Inert

atmosphere.
Room Temp, Dry.

Primary Use
Immediate cyclization

to bicyclic systems.

Stock intermediate for

diversity-oriented

synthesis.

Starting material for

chlorination.[2][3][4][5]

[6]

Structural Dynamics: The Lactol Equilibrium
Understanding the structural instability is vital for interpreting analytical data. The ortho-

positioning of the formyl (-CHO) and carboxylic acid (-COOH) groups facilitates a reversible

intramolecular cyclization.

Impact on Analysis:

NMR: You may observe dual signals for the aldehyde proton (approx. 10.0 ppm) and the

lactol methine proton (approx. 6.5-7.0 ppm).

EA: The lactol form (C₇H₄ClNO₃) has the same formula as the open chain, but if it

dehydrates to the pseudo-anhydride, the Hydrogen content will drop.

Figure 1: Lactol-Aldehyde Equilibrium Pathway
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Caption: The equilibrium between the open aldehyde-acid form and the cyclic lactol form.

Prolonged drying or heating can lead to dehydration.

Experimental Protocol: Synthesis & Validation
This protocol describes the generation of high-purity 4-chloro-2-formylpyridine-3-carboxylic acid

via the oxidative cleavage of a precursor, suitable for generating a sample for Elemental

Analysis.

Reagents:

Starting Material: 4-Chloro-2-methylpyridine-3-carboxylic acid (or its ester).

Oxidant: Selenium Dioxide (SeO₂) or DMSO/Oxalyl Chloride (Swern).

Solvent: 1,4-Dioxane (dry).

Step-by-Step Workflow:

Oxidation: Dissolve 4-chloro-2-methylpyridine-3-carboxylic acid (1.0 eq) in dry 1,4-dioxane.

Add SeO₂ (1.2 eq).

Reflux: Heat to 80°C for 4-6 hours under Nitrogen. Monitor by TLC (the aldehyde is more

polar than the methyl precursor).

Filtration: Filter hot through Celite to remove Selenium species.

Isolation: Concentrate the filtrate in vacuo at low temperature (<40°C) to avoid

polymerization.

Purification: Recrystallize immediately from minimal acetonitrile/ether. Do not use alcohols

(avoids hemiacetal formation).
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Drying (Crucial for EA): Dry the pale yellow solid in a vacuum desiccator over P₂O₅ for 24

hours at room temperature.

Validation Criteria (Self-Validating):

¹H NMR (DMSO-d₆): Look for the aldehyde singlet at ~10.1 ppm. If a signal appears at ~6.8

ppm, the lactol form is present.

Mass Spec (ESI-): Expect [M-H]⁻ = 184.0.

Elemental Analysis: Must match Table 1 within ±0.4%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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